Cas no 13665-98-0 (2,3,4,5,6-Pentabromoaniline)

2,3,4,5,6-Pentabromoaniline structure
2,3,4,5,6-Pentabromoaniline structure
Product Name:2,3,4,5,6-Pentabromoaniline
CAS No:13665-98-0
MF:C6H2Br5N
MW:487.606777667999
CID:191792
PubChem ID:3014769
Update Time:2025-04-19

2,3,4,5,6-Pentabromoaniline Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6-Pentabromoaniline
    • 2,3,4,5,6-Pentabrom-anilin
    • 2,3,4,5,6-pentabromo-aniline
    • 2,3,4,5,6-Pentabromobenzenamine
    • Aniline,2,3,4,5,6-pentabromo
    • Benzenamine,2,3,4,5,6-pentabromo
    • Pentabrom-anilin
    • pentabromoaniline
    • SCHEMBL3739006
    • AKOS016007376
    • FT-0636934
    • DTXSID90159879
    • Aniline, 2,3,4,5,6-pentabromo-
    • Benzenamine, 2,3,4,5,6-pentabromo-
    • 13665-98-0
    • SARCOSINEHYDROCHLORIDE
    • CS-0445533
    • DTXCID9082370
    • 2,3,4,5,6-Pentabromoaniline; Benzenamine, 2,3,4,5,6-pentabromo- (9CI, ACI); 2,3,4,5,6-Pentabromobenzenamine (ACI); Aniline, 2,3,4,5,6-pentabromo- (6CI, 8CI); 2,3,4,5,6-Pentabromoaniline; Pentabromoaniline
    • MFCD00092528
    • DB-042349
    • G77929
    • MDL： P167096
    • Inchi： 1S/C6H2Br5N/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H2
    • InChI Key： VPFMJGCHDCVATR-UHFFFAOYSA-N
    • SMILES： BrC1C(=C(C(=C(C=1N)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 482.61000
  • Monoisotopic Mass: 482.610412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.824
  • Boiling Point: 392.8°Cat760mmHg
  • Flash Point: 191.3°C
  • Refractive Index: 1.73
  • PSA: 26.02000
  • LogP: 5.66250
  • Solubility: Not determined

2,3,4,5,6-Pentabromoaniline Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,4,5,6-Pentabromoaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019148504-1g
2,3,4,5,6-Pentabromoaniline
 13665-98-0 95%
1g
 505.00 USD 2021-06-15
TRC
P237760-100mg
2,3,4,5,6-Pentabromoaniline
 13665-98-0
100mg
 $201.00 2023-05-17
TRC
P237760-1g
2,3,4,5,6-Pentabromoaniline
 13665-98-0
1g
 $ 1300.00 2022-06-03
TRC
P237760-1000mg
2,3,4,5,6-Pentabromoaniline
 13665-98-0
1g
 $1568.00 2023-05-17
TRC
P237760-2.5g
2,3,4,5,6-Pentabromoaniline
 13665-98-0
2.5g
 $ 3000.00 2023-09-06
1PlusChem
1P0012NI-50mg
Benzenamine, 2,3,4,5,6-pentabromo-
 13665-98-0 97%
50mg
 $109.00 2023-12-22
1PlusChem
1P0012NI-250mg
Benzenamine, 2,3,4,5,6-pentabromo-
 13665-98-0 97%
250mg
 $204.00 2023-12-22
1PlusChem
1P0012NI-1g
Benzenamine, 2,3,4,5,6-pentabromo-
 13665-98-0 97%
1g
 $552.00 2023-12-22
A2B Chem LLC
AA49294-50mg
Benzenamine, 2,3,4,5,6-pentabromo-
 13665-98-0 97%
50mg
 $113.00 2024-04-20
A2B Chem LLC
AA49294-250mg
Benzenamine, 2,3,4,5,6-pentabromo-
 13665-98-0 97%
250mg
 $225.00 2024-04-20

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